Cas no 2229253-08-9 (3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine)
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
- 2229253-08-9
- EN300-1989808
-
- Inchi: 1S/C12H17NO2S/c1-12(2)10(11(12)13)8-4-6-9(7-5-8)16(3,14)15/h4-7,10-11H,13H2,1-3H3
- InChI Key: UHDYNZWJIAOFNE-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C1C(C1(C)C)N)(=O)=O
Computed Properties
- Exact Mass: 239.09799996g/mol
- Monoisotopic Mass: 239.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 68.5Ų
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989808-1g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-5g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 5g |
$3065.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-10g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 10g |
$4545.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-0.05g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-0.1g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-0.25g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-0.5g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-1.0g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1989808-2.5g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1989808-5.0g |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229253-08-9 | 5g |
$3977.0 | 2023-06-02 |
3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
Research Brief on 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229253-08-9)
The compound 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229253-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and methanesulfonylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific scrutiny.
One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research indicates that 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine may interact with specific receptors in the central nervous system, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety. The compound's structural features, including the dimethylcyclopropane ring, are believed to contribute to its stability and bioavailability, which are critical factors for drug development.
Recent synthetic approaches to 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the cyclopropanation step, a critical stage in the synthesis of this compound. This advancement not only facilitates large-scale production but also ensures the consistency of the compound's pharmacological profile.
In vitro and in vivo studies have further elucidated the compound's pharmacokinetics and toxicology. For instance, a 2023 study in Biochemical Pharmacology demonstrated that 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits favorable absorption and distribution properties, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development. Additionally, the compound's metabolic stability has been confirmed through extensive liver microsome assays, which showed negligible degradation over extended periods.
The therapeutic potential of 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine extends beyond neurology. Emerging research suggests its applicability in oncology, particularly as an adjuvant in chemotherapy. A recent preprint (BioRxiv, 2023) highlighted its ability to sensitize cancer cells to conventional chemotherapeutic agents, thereby reducing the required dosage and mitigating side effects. This multi-faceted utility positions the compound as a versatile candidate for translational research.
In conclusion, 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229253-08-9) represents a promising avenue for future pharmaceutical development. Its unique chemical structure, coupled with its broad therapeutic potential, makes it a compelling subject for ongoing and future studies. Further research is warranted to fully explore its mechanisms of action and to advance its clinical applications.
2229253-08-9 (3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)